t-Butyl 2-(4-methylcyclohexylidene)hydrazinecarboxylate

• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol
• IUPAC Name: tert-butyl N-[(4-methylcyclohexylidene)amino]carbamate
• InChI: InChI=1S/C12H22N2O2/c1-9-5-7-10(8-6-9)13-14-11(15)16-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,15)
• InChI Key: HMQQEECSFRZKJO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(=NNC(=O)OC(C)(C)C)CC1

Description

T-Butyl 2-(4-methylcyclohexylidene)hydrazinecarboxylate is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 230 ml hexane solution of 23.6 ml (192 mmol) of 4-methylcyclohexanone, 25.5 g (192 mg) of t-butyl carbazate was added, followed by heating the mixture under reflux for 20 minutes. Then, the reaction mixture was brought to room temperature, and precipitated solids were collected by filtration to obtain 38.7 g (89%) of the captioned compound.